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Compound of Interest

Compound Name:
4-Ethoxycarbonyl-4'-

nitrobenzophenone

Cat. No.: B1298439 Get Quote

Technical Guide on 3-Ethoxycarbonyl-4'-
nitrobenzophenone
A Note on the Target Compound: Information regarding "4-ethoxycarbonyl-4'-
nitrobenzophenone" is not readily available in public chemical databases. This technical guide

will instead focus on the closely related positional isomer, 3-ethoxycarbonyl-4'-

nitrobenzophenone, for which some data has been reported.

Introduction
3-Ethoxycarbonyl-4'-nitrobenzophenone is a substituted aromatic ketone with potential

applications in organic synthesis and materials science. Its structure, featuring a

benzophenone core with an ethoxycarbonyl group and a nitro group, makes it a subject of

interest for researchers in medicinal chemistry and polymer science. This document provides a

concise technical overview of its properties, synthesis, and potential applications, tailored for a

scientific audience.

Chemical Structure and Properties
The chemical structure and key identifiers of 3-ethoxycarbonyl-4'-nitrobenzophenone are

presented below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 760192-94-7[1]

IUPAC Name ethyl 3-(4-nitrobenzoyl)benzoate[1]

Molecular Formula C16H13NO5[1]

Molecular Weight 299.28 g/mol [1]

Canonical SMILES
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=C(--

INVALID-LINK--[O-])C=C2[1]

InChIKey QVMUGSVFXYKCDJ-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property Value

Boiling Point 474°C at 760 mmHg[1]

Density 1.28 g/cm³[1]

Flash Point 205.3°C[1]

LogP 3.52570[1]

Refractive Index 1.59[1]

Synthesis
A plausible and common method for the synthesis of substituted benzophenones is the Friedel-

Crafts acylation. For 3-ethoxycarbonyl-4'-nitrobenzophenone, this would likely involve the

reaction of ethyl 3-benzoylbenzoate with a nitrating agent or the acylation of ethyl benzoate

with 4-nitrobenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃).

Experimental Protocol: General Friedel-Crafts Acylation
Preparation: To a cooled (0-5 °C), stirred solution of ethyl benzoate in a suitable inert solvent

(e.g., dichloromethane), add a Lewis acid catalyst (e.g., anhydrous AlCl₃) portion-wise.
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Addition of Acylating Agent: Slowly add a solution of 4-nitrobenzoyl chloride in the same

solvent to the reaction mixture.

Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) for a

specified time, monitoring the progress by a suitable technique like Thin Layer

Chromatography (TLC).

Quenching: Carefully pour the reaction mixture into a beaker of crushed ice and water to

decompose the catalyst.

Extraction: Separate the organic layer and extract the aqueous layer with the solvent.

Washing: Combine the organic layers and wash sequentially with dilute HCl, aqueous

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization, to obtain the desired product.

Reactants

Ethyl Benzoate

Friedel-Crafts Acylation

4-Nitrobenzoyl Chloride AlCl₃ (Lewis Acid)

3-Ethoxycarbonyl-
4'-nitrobenzophenone
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Caption: Synthetic pathway for 3-ethoxycarbonyl-4'-nitrobenzophenone.
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Potential Applications and Biological Activity
Organic Synthesis
3-Ethoxycarbonyl-4'-nitrobenzophenone can serve as a versatile intermediate in the synthesis

of more complex molecules, including pharmaceuticals and agrochemicals.[1] The nitro group

can be reduced to an amine, which can then undergo a variety of further reactions, while the

ester can be hydrolyzed to a carboxylic acid, providing another reactive site.

Photochemistry
Benzophenone and its derivatives are well-known photoinitiators. Upon absorption of UV light,

they can be excited to a triplet state and initiate polymerization reactions.[1] The presence of

the ethoxycarbonyl and nitro groups can modulate the photochemical properties of the

molecule.

3-Ethoxycarbonyl-
4'-nitrobenzophenone
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Caption: Role as a potential photoinitiator.
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Dyes and Pigments
The chromophoric benzophenone core, extended by the nitro and ethoxycarbonyl groups,

suggests that this compound could be a precursor for the development of novel dyes and

pigments.[1]

Biological Interactions
Preliminary research suggests that 3-ethoxycarbonyl-4'-nitrobenzophenone may have

interactions with cellular enzymes and receptors, indicating its potential for further investigation

in drug design and development.[1] However, more extensive studies are needed to confirm

these activities.

Safety Information
The following is a summary of the available safety information.

Table 3: Safety and Hazard Information

Hazard Description

Pictograms Warning[1]

Signal Word Warning[1]

A comprehensive Safety Data Sheet (SDS) should be consulted before handling this chemical.

Conclusion
3-Ethoxycarbonyl-4'-nitrobenzophenone is a compound with a range of potential applications

stemming from its unique chemical structure. While detailed experimental data is still emerging,

its utility as a synthetic intermediate and a functional molecule in materials science is

promising. Further research into its biological activity and photochemical properties will be

valuable for fully elucidating its potential in various scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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